3-Ethylpyridine-4-carbaldehyde
Overview
Description
3-Ethylpyridine-4-carbaldehyde is a chemical compound used in scientific research for various applications. It is a derivative of pyridine, which is a heterocyclic aromatic compound. The compound has a molecular formula of C8H9NO and a molecular weight of 135.16 g/mol. In
Mechanism of Action
The mechanism of action of 3-Ethylpyridine-4-carbaldehyde is not fully understood. However, it is believed to act as a reactive intermediate in various chemical reactions. The compound can undergo nucleophilic addition and substitution reactions, which make it useful in the synthesis of other compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound can cause irritation to the skin, eyes, and respiratory system. It is important to handle the compound with caution and to use appropriate safety measures when working with it.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Ethylpyridine-4-carbaldehyde in lab experiments is its versatility. The compound can be used in various chemical reactions, making it useful in the synthesis of other compounds. However, one limitation is that the compound can be difficult to handle due to its potential for causing irritation.
Future Directions
There are many future directions for research involving 3-Ethylpyridine-4-carbaldehyde. One area of interest is the development of new drugs and pharmaceuticals using the compound as a building block. Additionally, there is potential for the compound to be used in the development of new materials, such as polymers and liquid crystals. Further research is needed to fully understand the potential applications of this compound.
Conclusion
In conclusion, this compound is a useful compound in scientific research. Its versatility in chemical reactions makes it useful in the synthesis of other compounds. However, caution must be taken when handling the compound due to its potential for causing irritation. Further research is needed to fully understand the potential applications of this compound.
Scientific Research Applications
3-Ethylpyridine-4-carbaldehyde has various applications in scientific research. It is commonly used as a building block in the synthesis of other compounds. The compound is also used in the development of new drugs and pharmaceuticals. Additionally, it is used in the development of new materials, such as polymers and liquid crystals.
properties
IUPAC Name |
3-ethylpyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-2-7-5-9-4-3-8(7)6-10/h3-6H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APDTZBINGQEUEP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CN=C1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40603473 |
Source
|
| Record name | 3-Ethylpyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40603473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6221-16-5 |
Source
|
| Record name | 3-Ethylpyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40603473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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